Cas no 87773-08-8 (2-(1,3-Benzodioxol-5-yl)-imidazo(2,1-a)isoquinoline)
87773-08-8 structure
Product Name:2-(1,3-Benzodioxol-5-yl)-imidazo(2,1-a)isoquinoline
CAS No:87773-08-8
MF:C18H12N2O2
MW:288.300084114075
CID:2655308
PubChem ID:13156068
Update Time:2025-04-21
2-(1,3-Benzodioxol-5-yl)-imidazo(2,1-a)isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-(Methylenedioxy)phenyl)imidazo(2,1-a)isoquinoline
- 8A624E767S
- Imidazo(2,1-a)isoquinoline, 2-(1,3-benzodioxol-5-yl)-
- 87773-08-8
- 2-(1,3-Benzodioxol-5-yl)-imidazo(2,1-a)isoquinoline
- Q27270092
- NIOSH/NI3026000
- UNII-8A624E767S
- NI30260000
- Imidazo(2,1-a)isoquinoline, 2-(3,4-(methylenedioxy)phenyl)-
-
- Inchi: 1S/C18H12N2O2/c1-2-4-14-12(3-1)7-8-20-10-15(19-18(14)20)13-5-6-16-17(9-13)22-11-21-16/h1-10H,11H2
- InChI Key: PRDUBDNSZLVIFJ-UHFFFAOYSA-N
- SMILES: O1COC2=CC=C(C=C12)C1=CN2C=CC3C=CC=CC=3C2=N1
Computed Properties
- Exact Mass: 288.089877630Da
- Monoisotopic Mass: 288.089877630Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 35.8Ų
2-(1,3-Benzodioxol-5-yl)-imidazo(2,1-a)isoquinoline Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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